7-(2,4-dichlorophenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-(2,4-dichlorophenyl)-5-methyl-N-pyridin-3-yl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C17H13Cl2N7O/c1-9-14(16(27)22-11-3-2-6-20-8-11)15(26-17(21-9)23-24-25-26)12-5-4-10(18)7-13(12)19/h2-8,15H,1H3,(H,22,27)(H,21,23,25)
• InChI Key: RSTJAFPTGJVCHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NN=N2)N1)C3=C(C=C(C=C3)Cl)Cl)C(=O)NC4=CN=CC=C4
• Molecular Formula: C17H13Cl2N7O
• Molecular Weight: 402.2 g/mol

Description

The compound “7-(2,4-dichlorophenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide” is a polycyclic aromatic compound. It belongs to the class of organic compounds known as phenylpyrimidines, which contain a benzene ring linked to a pyrimidine ring through a CC or CN bond. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions.

Synthesis Analysis

The synthesis of similar compounds has been outlined using cyanoacetamide derivatives as a starting material. The reaction of cyanoacrylamide derivatives with active methylene compounds like malononitrile, ethyl cyanoacetate cyanoacetamide, and ethyl acetoacetate in the presence of piperidine as a basic catalyst can afford the corresponding pyridinone derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been well-characterized using spectral and elemental analyses as well as single-crystal X-ray diffraction. The synthetic versatility of pyrimidine allows the generation of structurally diverse derivatives, which includes analogs derived from substitution of the aryl ring, derivatization of pyrimidine nitrogen, and substitutions at carbon at 2, 4, 5, and 6 positions.

Chemical Reactions Analysis

The reaction of cyanoacrylamide derivatives with bi-nucleophile as hydrazine hydrate and thiosemicarbazide can afford the corresponding pyrazole derivatives. Furthermore, the reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene can produce β-keto amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been characterized using techniques such as ATR-FTIR, 1H NMR, 13C NMR, and HRMS.

Mechanism of Action

While the exact mechanism of action for this specific compound is not available, similar compounds have shown significant inhibitory activity via CDK inhibition as CDK1, CDK2, and 5-lipoxygenase enzymes.

Future Directions

The development of more potent and efficacious drugs with pyrimidine scaffold is a promising area of research. The design and synthesis of new series of pyrrolo [2,3-d]pyrimidine derivatives have shown potential for further exploration.